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Compound of Interest

Compound Name: 16-Keto Aspergillimide

Cat. No.: B15562955

Essential Safety and Handling Guide for 16-Keto
Aspergillimide

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

16-Keto Aspergillimide. The following procedures are designed to ensure the safety of
laboratory personnel and to mitigate environmental impact.

Hazard Identification and Safety Summary

16-Keto Aspergillimide is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects.[1] Adherence to the safety protocols outlined below is mandatory to
minimize exposure risks and prevent environmental contamination.
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Property Value Source
Molecular Formula C20H27N304 DC Chemicals
Molecular Weight 373.45 DC Chemicals
Appearance White solid

CAS Number 199784-50-4 DC Chemicals
Storage Temperature -20°C

GHS Hazard Statements H302: Harmful if swallowed DC Chemicals

H410: Very toxic to aquatic life )
) ) DC Chemicals
with long lasting effects

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory conditions should be conducted to
ensure the appropriate level of protection. However, the minimum required PPE for handling
16-Keto Aspergillimide includes:

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[2] Gloves should be
inspected before use and disposed of as contaminated waste after handling the compound.

[2]

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required to
protect against splashes.[3]

» Skin and Body Protection: A lab coat must be worn to prevent skin contact.[2] Ensure that
street clothing is fully covered.

o Respiratory Protection: When handling the solid form outside of a certified chemical fume
hood or ventilated enclosure, a NIOSH-approved respirator is necessary to prevent
inhalation of the powder.

Operational Plan: Step-by-Step Handling Procedures
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To minimize the risk of exposure and contamination, the following step-by-step procedures
should be followed:

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

o The compound should be stored in a tightly sealed, clearly labeled container at -20°C.
o Store in a designated area away from incompatible materials.

2. Weighing and Aliquoting (Solid Form):

 All handling of the solid compound must be performed in a certified chemical fume hood or a
powder containment hood to minimize inhalation risk.[4]

e Use disposable bench covers to contain any potential spills.

o Employ wet cleaning methods or a HEPA vacuum for any necessary cleanup of the work
area; dry sweeping is prohibited.

» When transferring the powder, use small scoops to prevent aerosolization.
o Keep the container closed whenever possible.
3. Dissolving the Compound:

¢ Once dissolved in a suitable solvent, the risk of inhalation is significantly reduced. However,
appropriate PPE must still be worn.

« If the procedure involves any risk of aerosol generation (e.g., sonication), it must be
conducted within a ventilated enclosure.

o Clearly label all solutions with the compound name, concentration, solvent, and hazard
warnings.

4. Experimental Use:
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» Handle all solutions containing 16-Keto Aspergillimide with care to avoid splashes and
spills.

» Wash hands thoroughly after handling, even if gloves were worn.[2]

Workflow for Safe Handling of 16-Keto
Aspergillimide
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Caption: Workflow for the safe handling of 16-Keto Aspergillimide.
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Disposal Plan

Due to its high toxicity to aquatic life, 16-Keto Aspergillimide and its waste products must not
be disposed of down the drain or in regular trash.[5][6]

1. Liquid Waste:

 All solutions containing 16-Keto Aspergillimide must be collected in a designated, sealed,
and clearly labeled hazardous waste container.[7]

e The container should be stored in a secondary containment bin.
2. Solid Waste:

 All contaminated solid waste, including gloves, disposable lab coats, bench liners, and
weighing papers, must be collected in a dedicated, sealed plastic bag for hazardous waste.

[8]
3. Final Disposal:

o All waste containing 16-Keto Aspergillimide must be disposed of through a certified
hazardous waste disposal company in accordance with local, state, and federal regulations.

[5]

Emergency Procedures

« |If Swallowed: Call a poison control center or doctor immediately for treatment advice.[1]
Rinse mouth with water.[1]

» Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes.
Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

» Spills: For minor spills, absorb the material with an inert absorbent and place it in a sealed
container for hazardous waste disposal. For larger spills, evacuate the area and contact your
institution's environmental health and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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